![molecular formula C10H14Cl2FN B3086387 [(2-Chloro-6-fluorophenyl)methyl](propyl)amine hydrochloride CAS No. 1158771-51-7](/img/structure/B3086387.png)
[(2-Chloro-6-fluorophenyl)methyl](propyl)amine hydrochloride
Overview
Description
“(2-Chloro-6-fluorophenyl)methylamine hydrochloride” is a chemical compound with the molecular formula C10H14Cl2FN . It is used in various chemical reactions and serves as a building block in organic synthesis .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, density, and more. Unfortunately, the specific physical and chemical properties of “(2-Chloro-6-fluorophenyl)methylamine hydrochloride” are not detailed in the available resources .Scientific Research Applications
Synthesis of Active Pharmaceutical Ingredients : This compound has been used in the synthesis of several active pharmaceutical ingredients. For instance, it was involved in the creation of arprinocid, a coccidiostat candidate (Ellsworth, Meriwether, & Mertel, 1989).
Development of Antidepressants : A related compound, 3-methyl-5-phenyl-2-(3-fluorophenyl)morpholine hydrochloride, was synthesized and tested for antidepressant activities using the mouse forced swimming test, indicating potential in the field of mental health (Yuan, 2012).
Blood Pressure and Toxicity Studies : Research dating back to 1952 showed that compounds related to (2-Chloro-6-fluorophenyl)methylamine hydrochloride have been tested for effects on blood pressure and toxicity, demonstrating its long-standing relevance in physiological studies (Lands, 1952).
Exploration as Cytotoxic Agents : 1-Aryl-3-phenethylamino-1-propanone hydrochlorides, which include structural similarities to the compound , were synthesized and evaluated as potential potent cytotoxic agents, suggesting their use in cancer research (Mete, Gul, & Kazaz, 2007).
Antibacterial Activity Research : Compounds with structural elements of (2-Chloro-6-fluorophenyl)methylamine hydrochloride were synthesized and tested for their antibacterial activity, indicating their potential use in the development of new antibacterial agents (Uwabagira, Sarojini, & Poojary, 2018).
Antibacterial and Antioxidant Properties : Studies have also been conducted to investigate the antibacterial and antioxidant properties of certain amine oxalates derived from related compounds, adding another dimension to its potential applications in medical and pharmaceutical research (Arutyunyan et al., 2012).
Synthesis of Anion Exchange Polymer Electrolytes : The activated fluorophenyl-amine reaction, related to this compound, has been used in the synthesis of guanidinium-functionalized anion exchange polymer electrolytes, indicating its relevance in material science (Kim, Labouriau, Guiver, & Kim, 2011).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(2-chloro-6-fluorophenyl)methyl]propan-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClFN.ClH/c1-2-6-13-7-8-9(11)4-3-5-10(8)12;/h3-5,13H,2,6-7H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEZUVRCEQICSOD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=C(C=CC=C1Cl)F.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14Cl2FN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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